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Compound of Interest

Compound Name: Antifungal agent 19

Cat. No.: B14764378 Get Quote

Essential Safety and Handling Guide for
Antifungal Agent 19
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Antifungal Agent 19, a potent compound with significant antifungal activity. Adherence to

these procedures is essential to ensure personnel safety and prevent environmental

contamination.

Chemical and Physical Properties
A summary of the known quantitative data for Antifungal Agent 19 is presented below. Note

that some physical and toxicological properties have not yet been fully investigated[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14764378?utm_src=pdf-interest
https://www.benchchem.com/product/b14764378?utm_src=pdf-body
https://www.benchchem.com/product/b14764378?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC47652.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C19H18F4O2 [1]

Molecular Weight 354.34 g/mol [1]

EC50 0.72 μM [2][3]

Appearance Solid [1]

Storage (Powder) -20°C for up to 2 years [1][3]

Storage (in DMSO)

-80°C for up to 6 months,

-20°C for up to 1 month, 4°C

for up to 2 weeks

[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Antifungal Agent 19 is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, stringent adherence to PPE protocols is mandatory.

Minimum PPE Requirements:[4][5]

Body Protection: Impervious lab coat.

Hand Protection: Disposable nitrile gloves (double-gloving is recommended).

Eye Protection: Safety goggles with side shields.

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.

Proper procedure for putting on and taking off PPE is critical to prevent contamination.
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Donning PPE

Doffing PPE

Wash Hands Put on Lab Coat Put on First Pair of Gloves Put on Second Pair of Gloves Put on Safety Goggles

Remove Outer Gloves Remove Lab Coat Remove Safety Goggles Remove Inner Gloves Wash Hands

Click to download full resolution via product page

Fig. 1: Procedural flow for donning and doffing of personal protective equipment.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure the work area is clean and decontaminated. Prepare all

necessary equipment and reagents.

Weighing: If working with the solid form, weigh the compound in a chemical fume hood to

avoid inhalation of dust particles[1].

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to

prevent splashing. If preparing solutions in advance, store them in tightly sealed vials at the

recommended temperatures[3].

Spill Management: In case of a spill, immediately alert others in the vicinity. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for disposal. For larger spills, evacuate the area and follow institutional emergency

procedures[1].

Disposal Plan:

All waste contaminated with Antifungal Agent 19 must be treated as hazardous waste.
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Solid Waste: Collect all contaminated solid waste, including gloves, paper towels, and pipette

tips, in a designated, sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a clearly labeled, sealed hazardous

waste container.

Disposal: Dispose of all waste through an approved hazardous waste disposal service,

following all local, state, and federal regulations[1].

The following diagram outlines the logical steps for proper waste management of Antifungal
Agent 19.

Waste Generation

Segregate Waste Streams

Contaminated Solid Waste
(Gloves, Tubes, etc.)

Seal in Labeled
Solid Hazardous Waste Bag

Contaminated Liquid Waste
(Solvents, Media, etc.)

Collect in Labeled
Liquid Hazardous Waste Bottle

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Certified Waste Disposal Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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